Cas no 7486-91-1 (3,3-dimethylazetidin-2-one)

3,3-dimethylazetidin-2-one structure
3,3-dimethylazetidin-2-one structure
Product Name:3,3-dimethylazetidin-2-one
CAS No:7486-91-1
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD19159821
CID:1770720
PubChem ID:544629
Update Time:2025-04-21

3,3-dimethylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone, 3,3-dimethyl-
    • 3,3-dimethylazetidin-2-one
    • 3,3-Dimethylazetidinone
    • PS-15448
    • DTXSID70337774
    • SB12311
    • D72852
    • Z425427928
    • 3,3-dimethyl-azetidin-2-one
    • 3,3-Dimethyl-2-azetidinone
    • 7486-91-1
    • EN300-41995
    • AKOS006220758
    • Pivalolactam
    • CS-0046668
    • MDL: MFCD19159821
    • Inchi: 1S/C5H9NO/c1-5(2)3-6-4(5)7/h3H2,1-2H3,(H,6,7)
    • InChI Key: DCAKVVTXKWWUGN-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C)CN1

Computed Properties

  • Exact Mass: 99.06847
  • Monoisotopic Mass: 99.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

3,3-dimethylazetidin-2-one Pricemore >>

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